[4-Amino-2-(4-chloroanilino)-1,3-thiazol-5-yl](4-bromophenyl)methanone

Specification

• CAS No.: 339020-15-4
• Molecular Formula: C16H11BrClN3OS
• Molecular Weight: 408.7
• IUPAC Name: [4-amino-2-(4-chloroanilino)-1,3-thiazol-5-yl]-(4-bromophenyl)methanone
• Standard InChI: InChI=1S/C16H11BrClN3OS/c17-10-3-1-9(2-4-10)13(22)14-15(19)21-16(23-14)20-12-7-5-11(18)6-8-12/h1-8H,19H2,(H,20,21)
• Standard InChI Key: MSTCWSNQZJEWEO-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)C2=C(N=C(S2)NC3=CC=C(C=C3)Cl)N)Br

Introduction

[Introduction to 4-Amino-2-(4-chloroanilino)-1,3-thiazol-5-ylmethanone](pplx://action/followup)

The compound 4-Amino-2-(4-chloroanilino)-1,3-thiazol-5-ylmethanone is a complex organic molecule that belongs to the class of thiazoles. Thiazoles are five-membered heterocyclic rings containing sulfur and nitrogen atoms. This specific compound is characterized by its substitution pattern, which includes an amino group, a chloroanilino group, and a bromophenyl group attached to the thiazole ring.

Molecular Formula and Weight

The molecular formula for this compound is not explicitly provided in the available literature, but based on similar compounds, it can be inferred to be C16H11BrClN3OS. The molecular weight would be approximately 424.7 g/mol, considering the atomic weights of the constituent elements.

Synthesis Methods

The synthesis of 4-Amino-2-(4-chloroanilino)-1,3-thiazol-5-ylmethanone likely involves a multi-step process. A common approach might include:

• Formation of the Thiazole Ring: This could involve the reaction of a suitable thioamide with a halogenated acetaldehyde or similar reagents.

• Introduction of the Amino and Chloroanilino Groups: This might be achieved through nucleophilic substitution reactions.

• Attachment of the Bromophenyl Group: This could involve a Friedel-Crafts acylation or a similar reaction to introduce the bromophenyl moiety.

Potential Applications

Thiazole derivatives are known for their biological activity, including antimicrobial, antifungal, and anticancer properties. The specific compound 4-Amino-2-(4-chloroanilino)-1,3-thiazol-5-ylmethanone may exhibit similar activities due to its structural features, although detailed studies on its biological effects are not available.

Safety and Handling

Handling of this compound should follow standard safety protocols for organic chemicals, including the use of personal protective equipment (PPE) and avoidance of inhalation or skin contact.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
4-Amino-2-(4-chloroanilino)-1,3-thiazol-5-ylmethanone	C17H11ClF3N3OS	397.8	339020-09-6
4-Amino-2-(4-chloroanilino)-1,3-thiazol-5-ylmethanone	-	374.8	339020-37-0
4-Amino-2-(4-chloroanilino)-1,3-thiazol-5-ylmethanone	C16H11Cl2N3OS	364.2	107401-72-9
4-Amino-2-(4-chloroanilino)-1,3-thiazol-5-ylmethanone	C16H11ClFN3OS	347.8	339020-24-5

This table highlights the structural variations and properties of related thiazole derivatives.